Cas no 2137669-77-1 (3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine)

• Product Name: 3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine
• CAS No: 2137669-77-1
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 6475075
• PubChem ID: 165459193
• Update Time: 2025-10-29

3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine
• EN300-742629
• 2137669-77-1

• Inchi： 1S/C11H16ClN3/c1-8-10(7-15(2)14-8)3-9-4-11(12)6-13-5-9/h4,7,11,13H,3,5-6H2,1-2H3
• InChI Key： FJLASOABOZFSST-UHFFFAOYSA-N
• SMILES： ClC1C=C(CNC1)CC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 225.1032752g/mol
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine

Introduction to 3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS No. 2137669-77-1) and Its Emerging Applications in Chemical Biology

3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine, identified by its CAS number 2137669-77-1, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This tetrahydropyridine derivative features a chloro-substituted pyridine core linked to a dimethylpyrazole moiety, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The compound’s molecular architecture suggests potential interactions with biological targets due to its heterocyclic framework and functional groups. The presence of a chloro group at the 3-position of the pyridine ring may enhance its binding affinity to certain enzymes or receptors, while the dimethylpyrazole substituent could modulate pharmacokinetic properties. Such structural features are of great interest in the development of novel therapeutic agents.

In recent years, there has been growing interest in tetrahydropyridine derivatives as scaffolds for medicinal chemistry. These compounds have been explored for their potential roles in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The specific substitution pattern of 3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine positions it as a candidate for further investigation in this area.

One of the most compelling aspects of this compound is its potential as a precursor for more complex bioactive molecules. The tetrahydropyridine core is a well-established pharmacophore in drug design, with examples including several FDA-approved drugs that utilize this motif for their biological activity. By incorporating additional functional groups or modifications, derivatives of 3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine could be designed to target specific disease pathways with high selectivity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological activity of novel compounds like 3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine. These methodologies allow for the identification of lead compounds with minimal experimental validation, significantly accelerating the drug discovery process. Given its structural complexity and potential biological relevance, this compound is likely to be a focus of future research efforts.

The dimethylpyrazole moiety in 3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine is particularly noteworthy due to its known interactions with various biological targets. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The addition of methyl groups may further enhance these effects while also influencing solubility and metabolic stability—key factors in drug development.

In conclusion,3-chloro-5-[(1,3-dimethyl-1H-pyrazol-4-yll)methyl]-1,2,3,6-tetrahydropyridine (CAS No. 213766977)-71) represents a promising scaffold for further exploration in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for future drug discovery initiatives. As research continues to uncover new applications for tetrahydropyridine derivatives, this compound is poised to play an important role in developing next-generation therapeutics.